Cas no 2580094-69-3 (rac-ethyl (2R,4R)-4-hydroxypiperidine-2-carboxylate)

• Product Name: rac-ethyl (2R,4R)-4-hydroxypiperidine-2-carboxylate
• CAS No: 2580094-69-3
• MF: C₈H₁₅NO₃
• MW: 173.209602594376
• CID: 5656429
• PubChem ID: 129364383
• Update Time: 2025-05-19

rac-ethyl (2R,4R)-4-hydroxypiperidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-27729962
• rac-ethyl (2R,4R)-4-hydroxypiperidine-2-carboxylate
• 2580094-69-3

• Inchi： 1S/C8H15NO3/c1-2-12-8(11)7-5-6(10)3-4-9-7/h6-7,9-10H,2-5H2,1H3/t6-,7-/m0/s1
• InChI Key： BJUUAHUCDQWKQA-BQBZGAKWSA-N
• SMILES： O[C@H]1CCN[C@H](C(=O)OCC)C1

Computed Properties

• Exact Mass: 173.10519334g/mol
• Monoisotopic Mass: 173.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 58.6Ų

Additional information on rac-ethyl (2R,4R)-4-hydroxypiperidine-2-carboxylate

Comprehensive Overview of rac-ethyl (2R,4R)-4-hydroxypiperidine-2-carboxylate (CAS No. 2580094-69-3)

rac-ethyl (2R,4R)-4-hydroxypiperidine-2-carboxylate (CAS No. 2580094-69-3) is a chiral piperidine derivative that has garnered significant attention in pharmaceutical and synthetic chemistry research. This compound, characterized by its hydroxyl and ester functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Its unique stereochemistry and structural features make it a valuable building block for drug discovery and development.

The growing interest in chiral piperidine derivatives like rac-ethyl (2R,4R)-4-hydroxypiperidine-2-carboxylate stems from their widespread applications in medicinal chemistry. Researchers are particularly focused on its potential role in developing central nervous system (CNS) therapeutics, given the piperidine scaffold's prevalence in neuroactive compounds. Recent studies highlight its utility in creating novel GABA receptor modulators and dopamine agonists, addressing current pharmaceutical challenges in neurological disorders.

From a synthetic chemistry perspective, rac-ethyl (2R,4R)-4-hydroxypiperidine-2-carboxylate offers multiple advantages. The compound's stereogenic centers at positions 2 and 4 provide opportunities for selective functionalization, making it attractive for asymmetric synthesis applications. Its ethyl ester group enhances solubility in organic solvents while allowing for straightforward derivatization through hydrolysis or transesterification reactions.

The pharmaceutical industry's increasing demand for chiral building blocks has positioned rac-ethyl (2R,4R)-4-hydroxypiperidine-2-carboxylate as a compound of significant commercial interest. Market analysis indicates steady growth in the fine chemicals sector, particularly for intermediates with defined stereochemistry. This aligns with current trends in personalized medicine and targeted drug delivery systems, where precise molecular architecture is crucial for therapeutic efficacy.

Recent advancements in continuous flow chemistry have improved the synthesis and purification of rac-ethyl (2R,4R)-4-hydroxypiperidine-2-carboxylate, addressing previous challenges in scalability. These technological developments have made the compound more accessible for high-throughput screening applications and combinatorial chemistry approaches. The integration of artificial intelligence in molecular design has further enhanced its utility in drug discovery pipelines.

Quality control aspects of rac-ethyl (2R,4R)-4-hydroxypiperidine-2-carboxylate production have become increasingly sophisticated. Modern analytical techniques including chiral HPLC and NMR spectroscopy ensure precise characterization of stereochemical purity, meeting the stringent requirements of pharmaceutical-grade intermediates. This attention to quality reflects the compound's importance in developing next-generation therapeutics with improved safety profiles.

The environmental profile of rac-ethyl (2R,4R)-4-hydroxypiperidine-2-carboxylate synthesis has seen significant improvements through green chemistry initiatives. Recent process optimizations have reduced solvent waste and energy consumption, aligning with the pharmaceutical industry's sustainability goals. These advancements address growing concerns about the environmental impact of chemical manufacturing while maintaining product quality.

Future research directions for rac-ethyl (2R,4R)-4-hydroxypiperidine-2-carboxylate include exploring its potential in bioconjugation chemistry and prodrug development. The compound's functional groups offer opportunities for creating targeted drug delivery systems, particularly in oncology and neurology applications. These developments align with current trends in precision medicine and theranostic approaches.

From a regulatory perspective, rac-ethyl (2R,4R)-4-hydroxypiperidine-2-carboxylate benefits from its classification as a non-controlled substance in most jurisdictions. This status facilitates its use in international research collaborations and simplifies cross-border chemical transfers for pharmaceutical development projects. The compound's clear regulatory pathway makes it attractive for global drug development programs.

The commercial availability of rac-ethyl (2R,4R)-4-hydroxypiperidine-2-carboxylate has expanded significantly in recent years, with multiple suppliers offering the compound at various purity grades. This increased accessibility supports its growing applications in academic research and industrial R&D settings. Current market trends suggest continued growth in demand for such specialty chemical intermediates.

In conclusion, rac-ethyl (2R,4R)-4-hydroxypiperidine-2-carboxylate (CAS No. 2580094-69-3) represents a valuable chemical entity with diverse applications in pharmaceutical research and development. Its unique structural features, combined with evolving synthetic methodologies and growing market demand, position it as a compound of ongoing scientific and commercial interest. Future advancements in asymmetric synthesis and drug discovery technologies will likely further expand its utility in creating innovative therapeutic agents.